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Compound of Interest

Compound Name: Cbz succinimide

Cat. No.: B8005595

CAS Number: 13139-17-8
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-
(Benzyloxycarbonyloxy)succinimide, a pivotal reagent in modern organic synthesis. This
document delves into its chemical identity, physicochemical properties, synthesis
methodologies, and its critical role as an amine-protecting agent, particularly in the realm of
peptide synthesis and drug development.

Chemical Identification and Properties

N-(Benzyloxycarbonyloxy)succinimide, commonly referred to as Cbz-succinimide or Cbz-OSu,
is a white to off-white crystalline solid.[1][2] It is widely recognized for its efficacy in introducing
the benzyloxycarbonyl (Cbz or Z) protecting group to primary and secondary amines.[3]

Table 1: Chemical Identifiers and Physicochemical Properties
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Property Value Reference(s)
CAS Number 13139-17-8 [4]
Molecular Formula C12H11NOs [4]
Molecular Weight 249.22 g/mol [4]
benzyl (2,5-dioxopyrrolidin-1-
IUPAC Name M i [4]
yl) carbonate
Cbz-OSu, Z-OSu, Benzyl N-
Synonyms L [4]
succinimidyl carbonate
Melting Point 80-82 °C [5]
Boiling Point 392.32 °C (estimated) [5]
Density 1.3189 g/cm3 (estimated) [5]
White to off-white crystalline
Appearance [2][5]
powder
Soluble in acetone (0.1 g/mL),
. methanol, chloroform, and
Solubility ) [4]
other polar aprotic solvents.
Limited solubility in water.
Moisture sensitive. Stable
Stability under recommended storage [5]
conditions.
Table 2: Spectroscopic Data
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Technique Data

Reference(s)

0 7.40-7.30 (m, 5H, aromatic),

1H NMR (400 MHz, DMSO-ds) & 2.85-2.70 (m, 4H,

succinimide)

[4]

0 172.4 (C=0, succinimide), &

“C NMR (100 MHz, DMSO-ds) - (C=0, carbonate)

[4]

1725 cm~1 (succinimide C=0),
Infrared (IR) 1750 cm~1 (carbonate C=0),
740 cm~1 (aromatic C-H bend)

[4]

Mass Spectrometry (ESI-MS) m/z 249.0637 ([M+H]*)

[4]

Synthesis of N-(Benzyloxycarbonyloxy)succinimide

The synthesis of Cbz-OSu is primarily achieved through the reaction of N-hydroxysuccinimide

(NHS) with a benzyloxycarbonylating agent, most commonly benzyl chloroformate (Cbz-Cl).[6]

A notable method is the "one-pot two-phase” synthesis, which offers an efficient route to the

final product.[4][6]

Experimental Protocol: One-Pot Two-Phase Synthesis

This protocol is adapted from methodologies described in the patent literature.[6]

Materials:

Hydroxylamine sulfate

e Succinic anhydride

o Sodium hydroxide solution (e.g., 40%)
 Sulfuric acid or phosphoric acid (catalyst)
» Toluene or other suitable organic solvent

¢ Benzyl chloroformate (Cbz-Cl)
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e Recrystallization solvent (e.g., ethyl acetate, dichloromethane, or cyclohexane)[6]

Procedure:

o Formation of N-hydroxysuccinimide (NHS):

[¢]

Charge a reaction vessel with purified water and hydroxylamine sulfate.

Under stirring, slowly add the sodium hydroxide solution.

Add succinic anhydride in portions.

After complete dissolution, add a catalytic amount of sulfuric or phosphoric acid.

Dehydrate the mixture at elevated temperature (100-160 °C) under vacuum until no more
water is distilled.[6]

The resulting product is a solution or solid of N-hydroxysuccinimide.

e Reaction with Benzyl Chloroformate:

Cool the NHS mixture and add an organic solvent like toluene.

Adjust the pH of the aqueous phase to between 9 and 11 with a base such as sodium
carbonate, potassium carbonate, sodium hydroxide, or triethylamine.[6]

Control the temperature between 0 and 60 °C.

Slowly add benzyl chloroformate dropwise. The molar ratio of benzyl chloroformate to
NHS is typically around 1:1 to 1:3.[6]

After the addition is complete, continue stirring until the reaction is complete (monitored by
TLC).

e Work-up and Purification:

o

[e]

Separate the organic layer.

Concentrate the organic phase under reduced pressure.
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o Recrystallize the crude product from a suitable solvent to yield pure N-
(Benzyloxycarbonyloxy)succinimide.

Synthesis of N-(Benzyloxycarbonyloxy)succinimide

Benzyl Chloroformate
(Cbz-Cl)
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Synthesis of N-(Benzyloxycarbonyloxy)succinimide.

Application in Amine Protection

The primary application of Cbz-OSu is the protection of amino groups in organic synthesis, a
critical step in the construction of complex molecules like peptides and pharmaceuticals.[4] The
reaction proceeds via a nucleophilic attack of the amine on the carbonyl carbon of the Cbhz-
OSu, leading to the formation of a stable carbamate linkage and the release of N-
hydroxysuccinimide, a non-corrosive and easily removable byproduct.[4]

Reaction Mechanism

The mechanism involves the nucleophilic amine attacking the electrophilic carbonyl carbon of
the benzyloxycarbonyl group. This is followed by the departure of the N-hydroxysuccinimide
leaving group.
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Mechanism of Amine Protection

Cbz-OSu N-Hydroxysuccinimide
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Mechanism of Amine Protection with Cbz-OSu.

Experimental Protocol: Cbz Protection of an Amino Acid

This protocol provides a general procedure for the N-terminal protection of an amino acid using
Cbz-OSu.

Materials:

Amino acid (e.g., Alanine)

¢ N-(Benzyloxycarbonyloxy)succinimide (Cbz-OSu)

e Sodium bicarbonate (NaHCOs) or other suitable base

e Solvent system (e.g., Tetrahydrofuran (THF)/Water, Dioxane)
o Ethyl acetate (EtOAC)

e Brine solution
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e Magnesium sulfate (MgSOa4) or Sodium sulfate (NazSOa)
Procedure:

» Dissolution: Dissolve the amino acid in an aqueous solution of sodium bicarbonate or a
mixture of an organic solvent and water.

o Reaction: Add a solution of Cbz-OSu (typically 1.1-1.5 equivalents) in a suitable organic

solvent to the amino acid solution.

 Stirring: Stir the reaction mixture at room temperature for several hours or until the reaction
is complete as monitored by TLC.

o Work-up:
o Add ethyl acetate and water to the reaction mixture and separate the layers.
o Wash the organic layer sequentially with water and brine.
o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter and concentrate the solution under reduced pressure.

 Purification: If necessary, purify the resulting N-Cbz protected amino acid by column
chromatography or recrystallization.[6]

Role in Solid-Phase Peptide Synthesis (SPPS)

Cbz-OSu is a valuable reagent in solid-phase peptide synthesis (SPPS), a cornerstone
technique for the assembly of peptides.[4] In SPPS, the peptide chain is built stepwise on a
solid resin support. The Cbz group, introduced via Cbz-OSu or a pre-formed Cbz-amino acid,
serves to protect the N-terminal amine of the growing peptide chain, preventing self-coupling
and other side reactions.

The SPPS elongation cycle involves a series of steps:

o Na-Deprotection: Removal of the N-terminal protecting group (e.g., Fmoc or Boc) to expose
a free amine.
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Washing: Rinsing the resin to remove excess reagents and byproducts.

Coupling: Activation and coupling of the next Na-protected amino acid to the free amine of
the resin-bound peptide.

Washing: Another washing step to remove unreacted amino acid and coupling reagents.

(Optional) Capping: Acetylation or another modification to block any unreacted amino groups
and prevent the formation of deletion sequences.

While the Fmoc and Boc protecting groups are more common for the temporary Na-protection
during the elongation cycles, the Cbz group is often employed for the protection of the final N-
terminus of the peptide or for the side chains of certain amino acids.
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Solid-Phase Peptide Synthesis (SPPS) Elongation Cycle
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The SPPS Elongation Cycle.
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Comparison with Benzyl Chloroformate (Cbz-Cl)

Benzyl chloroformate (Cbz-Cl) is another common reagent for introducing the Cbz protecting
group. However, Cbz-OSu offers several advantages, making it a preferred choice in many
applications.

Table 3: Comparison of Cbz-OSu and Chz-Cl

N-
Benzyl
(Benzyloxycarbony
Feature D Chloroformate Reference(s)
loxy)succinimide
(Cbz-Cl)
(Cbz-OSu)
Physical State Crystalline solid Oily liquid [11121[7]

Lachrymator, moisture
. ) Stable, easy to handle  sensitive, can
Stability & Handling 41071
and store decompose to release

HCI

Often requires

) - Milder reaction Schotten-Baumann
Reaction Conditions N N [8]
conditions conditions (strong
base)

S Hydrochloric acid
N-hydroxysuccinimide )
(HCI) (corrosive,
Byproduct (water-soluble, non- ] [8]
) requires
corrosive) o
neutralization)

) Requires careful
Generally simpler and o
Work-up neutralization and [8]
cleaner )
washing

Less reactive than
o Cbz-Cl, offering better ) )
Reactivity o Highly reactive [8]
selectivity in some

cases
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The use of Cbz-OSu often leads to cleaner reactions and simpler purification procedures due
to the nature of its byproduct.[1]

Safety and Handling

N-(Benzyloxycarbonyloxy)succinimide should be handled with appropriate safety precautions in
a laboratory setting.

Table 4: Safety Information
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Precautionary

Hazard Description Reference(s)
Measures
Wear protective
gloves, clothing, eye,
) and face protection.
GHS Pictograms ] ] [9][10]
Avoid breathing
dust/fume/gas/mist/iva
pors/spray.
H302: Harmful if
Use only outdoors or
swallowed. H315: ) )
S in a well-ventilated
Causes skin irritation. .
) area. Wash skin
H319: Causes serious
Hazard Statements thoroughly after [9][10]

eye irritation. H332:
Harmful if inhaled.
H335: May cause

respiratory irritation.

handling. Do not eat,
drink or smoke when

using this product.

Handle in a well-

ventilated place. Avoid
Handling formation of dust and
aerosols. Use non-

sparking tools.

[9]

Keep in a dark place,

under an inert

atmosphere, at 2-8°C.
Storage The container should
be tightly closed in a
dry and well-ventilated

place.

[5111]

Conclusion

N-(Benzyloxycarbonyloxy)succinimide (CAS No. 13139-17-8) is a highly effective and versatile

reagent for the introduction of the Cbz protecting group in organic synthesis. Its stability, ease

of handling, and the generation of a non-corrosive byproduct make it a superior alternative to
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benzyl chloroformate in many applications, particularly in the sensitive and precise field of
peptide synthesis. This guide provides essential technical information to aid researchers,
scientists, and drug development professionals in the successful application of this important
chemical tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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